2-(4-Ethylbenzyl)-4-bromo-1-chlorobenzene
Cat. No. B8567938
M. Wt: 309.63 g/mol
InChI Key: ZOECEJDDYZQJEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07910619B2
Procedure details
Synthesis was performed by a similar method as in Preparation Example 14 using 5-bromo-2-chlorobenzoic acid and ethylbenzene.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]([Cl:11])=[C:6]([CH:10]=1)[C:7](O)=O.[CH2:12]([C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)[CH3:13]>>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([Cl:11])=[C:6]([CH2:7][C:17]2[CH:18]=[CH:19][C:14]([CH2:12][CH3:13])=[CH:15][CH:16]=2)[CH:10]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C=CC(=C(C(=O)O)C1)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Synthesis
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Outcomes
Product
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Name
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Type
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Smiles
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BrC1=CC(=C(C=C1)Cl)CC1=CC=C(C=C1)CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
